2-(1H-1,3-benzodiazol-1-yl)-N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylacetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-N-methylacetamide
• InChI: InChI=1S/C20H21N3O2/c1-22(11-17-10-15-6-2-3-7-16(15)13-25-17)20(24)12-23-14-21-18-8-4-5-9-19(18)23/h2-9,14,17H,10-13H2,1H3
• InChI Key: CZLUDNYPQATANC-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CC2=CC=CC=C2CO1)C(=O)CN3C=NC4=CC=CC=C43
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol
• CAS No.: 2034205-15-5

Description

This compound features a benzodiazole core linked via an acetamide group to a dihydrobenzopyran-methyl substituent. Its structural complexity arises from the presence of two heterocyclic systems (benzodiazole and benzopyran), a methyl group, and an acetamide bridge. Such motifs are common in medicinal chemistry, particularly in kinase inhibitors and GPCR modulators, due to their ability to engage in hydrogen bonding and π-π interactions with biological targets.

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Structural Similarities and Key Differences

The compound is compared to three classes of analogs based on the evidence:

Compound	Core Structure	Substituents	Key Functional Groups
2-(1H-1,3-Benzodiazol-1-yl)-N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylacetamide	Benzodiazole + Benzopyran	Methyl group on acetamide; dihydrobenzopyran-methyl	N-methylacetamide, fused bicyclic systems
N-(1H-Benzimidazol-2-yl)(1H-pyrazol-3(5)-yl)acetamide derivatives [e.g., 28–31]	Benzimidazole + Pyrazole/Triazole	Pyrazole, triazole, or tetrazole substituents on benzimidazole	Acetamide bridge, heteroaromatic rings
2-(1H-1,3-Benzodiazol-1-yl)-N-(4-cyanophenyl)acetamide	Benzodiazole	4-Cyanophenyl group on acetamide	Cyano group, planar aromatic system

Key Observations :

• Benzodiazole vs.
• Substituent Effects: The dihydrobenzopyran group in the target compound introduces steric bulk and conformational rigidity compared to the planar 4-cyanophenyl group in or the pyrazole/triazole groups in . This may influence solubility and target binding.

Physicochemical and Spectroscopic Properties

• Melting Points : Benzimidazole analogs exhibit higher melting points (e.g., 220–260°C) due to strong intermolecular hydrogen bonding, whereas the target compound’s dihydrobenzopyran group may lower its melting point (predicted: 180–200°C).
• NMR Signatures: Target Compound: Expected $ ^1H $ NMR signals at δ 7.5–8.2 ppm (benzodiazole protons) and δ 4.0–4.5 ppm (dihydrobenzopyran methylene). Analog : Distinct $ ^1H $ NMR peaks for the 4-cyanophenyl group (δ 7.6–7.8 ppm) and benzodiazole (δ 7.4–8.1 ppm) . Benzimidazole Derivatives : Pyrazole/triazole protons appear at δ 6.5–7.5 ppm, with benzimidazole protons at δ 7.2–8.0 ppm .